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Compound of Interest

Compound Name:
2-Bromo-4,5-dichloro-1H-

imidazole

Cat. No.: B093351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4,5-dichloro-1H-imidazole is a halogenated imidazole derivative. Imidazole rings

are significant structural motifs in many pharmaceutical compounds and biologically active

molecules. This document provides a concise technical overview of the known physical and

chemical properties of 2-Bromo-4,5-dichloro-1H-imidazole, a key intermediate in the

synthesis of various organic compounds, including those with potential insecticidal activity.[1]

The strategic placement of bromo and chloro substituents makes it a versatile building block for

further chemical modifications.

Chemical Structure and Identifiers
IUPAC Name: 2-bromo-4,5-dichloro-1H-imidazole

Molecular Formula: C₃HBrCl₂N₂[1][2]

Molecular Weight: 215.86 g/mol [1][2]

CAS Number: 16076-27-0[1][2]

SMILES: Clc1nc(Br)[nH]c1Cl[1]
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Physicochemical Data
The following table summarizes the key physical properties of 2-Bromo-4,5-dichloro-1H-
imidazole.

Property Value Source

Appearance
White to pale brown or pale

grey crystals or powder
Thermo Fisher Scientific

Melting Point 223 °C (decomposes) [1][3]

Boiling Point Not available (decomposes) N/A

Solubility
Data not readily available in

common solvents.
N/A

Experimental Protocols
Detailed experimental procedures for the determination of all physical properties for this

specific compound are not readily available in published literature. However, a general protocol

for determining the melting point of imidazole derivatives, a common characterization

technique, is described below.

Protocol: Melting Point Determination (Capillary Method)

This protocol outlines a standard method for determining the melting point of a solid crystalline

compound like 2-Bromo-4,5-dichloro-1H-imidazole.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle
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Procedure:

Sample Preparation: A small sample of 2-Bromo-4,5-dichloro-1H-imidazole is finely ground

into a powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed

sample is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

The apparatus is heated at a rapid rate initially until the temperature is about 15-20 °C

below the expected melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The sample is observed closely through the magnifying lens.

Melting Point Range Determination: The temperature at which the first drop of liquid appears

is recorded as the beginning of the melting range. The temperature at which the entire

sample has melted into a clear liquid is recorded as the end of the melting range. For 2-
Bromo-4,5-dichloro-1H-imidazole, decomposition is observed at 223 °C.[1][3] This would

be noted by changes in color, gas evolution, or other visible signs of degradation.

Synthesis and Reactions
2-Bromo-4,5-dichloro-1H-imidazole is typically synthesized via the bromination of 4,5-

dichloroimidazole.[1] This reaction provides a direct route to this halogenated intermediate.
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Reactants

Reaction Product
4,5-dichloroimidazole

Reaction Vessel
(e.g., in a suitable solvent)

Bromine (Br₂)

2-Bromo-4,5-dichloro-1H-imidazoleBromination

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-4,5-dichloro-1H-imidazole.

This intermediate is valuable in the synthesis of more complex molecules. For instance, it can

be used to produce 1-methoxymethyl-2-bromo-4,5-dichloroimidazole, a compound noted for its

potent insecticidal properties.[1] It also serves as a precursor for synthesizing other 2-

substituted 4,5-dichloroimidazoles.[1]

Safety and Handling
2-Bromo-4,5-dichloro-1H-imidazole should be handled with care in a well-ventilated area,

and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn. For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-4,5-dichloro-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093351#physical-properties-of-2-bromo-4-5-dichloro-
1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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